Cas no 2640892-31-3 (N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide
• CAS No: 2640892-31-3
• MF: C₁₆H₁₉F₂N₃OS
• MW: 339.403369188309
• CID: 5316301
• PubChem ID: 155800356
• Update Time: 2023-08-25

N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640892-31-3
• AKOS040724280
• F6752-7541
• N-tert-butyl-1-(4,6-difluoro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide

• Inchi： 1S/C16H19F2N3OS/c1-16(2,3)20-14(22)9-4-5-21(8-9)15-19-13-11(18)6-10(17)7-12(13)23-15/h6-7,9H,4-5,8H2,1-3H3,(H,20,22)
• InChI Key： NYNRTFKWTLTENI-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1N1CCC(C(NC(C)(C)C)=O)C1)F)F

Computed Properties

• Exact Mass: 339.12168974g/mol
• Monoisotopic Mass: 339.12168974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.5Ų